4-[2-(allyloxy)benzylidene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(4-fluorophenyl)-4-[(2-prop-2-enoxyphenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C19H14FNO3/c1-2-11-23-17-6-4-3-5-14(17)12-16-19(22)24-18(21-16)13-7-9-15(20)10-8-13/h2-10,12H,1,11H2/b16-12-
• InChI Key: NFUMVSQSWLSSPU-VBKFSLOCSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1C=C2C(=O)OC(=N2)C3=CC=C(C=C3)F
• Isomeric SMILES: C=CCOC1=CC=CC=C1/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C19H14FNO3
• Molecular Weight: 323.3 g/mol

Description

The compound “4-[2-(allyloxy)benzylidene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one” is an organic molecule that contains an oxazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The molecule also contains a fluorophenyl group, which is a phenyl group (a ring of six carbon atoms) with a fluorine atom attached, and an allyloxy group, which is an oxygen atom bonded to an allyl group (a three-carbon chain with a double bond).

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxazole ring, with the allyloxy and fluorophenyl groups attached at specific positions. The exact structure would depend on the locations of these groups on the oxazole ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the oxazole ring, as well as the allyloxy and fluorophenyl groups. The oxazole ring is aromatic and therefore relatively stable, but it can participate in reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase the compound’s polarity and potentially its boiling point.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and the conditions under which it is handled. Without specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. This could include investigating its biological activity, if applicable, and optimizing its synthesis.